Cas no 867267-28-5 (5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde)

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde is a versatile heterocyclic aldehyde with a pyridine core functionalized by hydroxy, methoxy, and formyl groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceutical and agrochemical applications. The presence of multiple reactive sites allows for selective modifications, enabling the synthesis of diverse derivatives. The compound’s stability and well-defined reactivity profile facilitate its use in multi-step reactions, including condensations and nucleophilic additions. Its high purity and consistent performance make it suitable for research and industrial-scale processes, offering reliability in synthetic routes requiring precise functional group transformations.

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde structure

867267-28-5 structure

Product Name:5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde

CAS No:867267-28-5

MF:C₇H₇NO₃

MW:153.135381937027

MDL:MFCD13189872

CID:1119701

PubChem ID:72212498

Update Time:2025-11-02

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-2-methoxy-4-Pyridinecarboxaldehyde
- 5-hydroxy-2-methoxypyridine-4-carbaldehyde
- 5-Hydroxy-2-methoxy-4-pyridinecarboxaldehyde (ACI)
- 5-Hydroxy-2-methoxyisonicotinaldehyde
- 5-Hydroxy-2-methoxypyridine-4-carboxaldehyde
- AB69287
- 867267-28-5
- BS-50775
- MFCD13189872
- SCHEMBL15065382
- CS-0119822
- 5-HYDROXY-2-METHOXY-PYRIDINE-4-CARBALDEHYDE
- GRJJLRLFOQLVKR-UHFFFAOYSA-N
- 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde
- MDL： MFCD13189872
- Inchi： 1S/C7H7NO3/c1-11-7-2-5(4-9)6(10)3-8-7/h2-4,10H,1H3
- InChI Key： GRJJLRLFOQLVKR-UHFFFAOYSA-N
- SMILES： O=CC1C(O)=CN=C(OC)C=1

Computed Properties

Exact Mass: 153.042593085g/mol
Monoisotopic Mass: 153.042593085g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 59.4Å²

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM328166-250mg	5-hydroxy-2-methoxypyridine-4-carbaldehyde	867267-28-5	95%+	250mg	$424	2022-03-01
Chemenu	CM328166-1g	5-hydroxy-2-methoxypyridine-4-carbaldehyde	867267-28-5	95%+	1g	$1151	2022-03-01
TRC	H854285-10mg	5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde	867267-28-5		10mg	$ 50.00	2022-06-02
TRC	H854285-50mg	5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde	867267-28-5		50mg	$ 160.00	2022-06-02
TRC	H854285-100mg	5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde	867267-28-5		100mg	$ 250.00	2022-06-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01302-5g	5-hydroxy-2-methoxyisonicotinaldehyde	867267-28-5	95%	5g	$1180	2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OC221-50mg	5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde	867267-28-5	97%	50mg	1373.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-OC221-200mg	5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde	867267-28-5	97%	200mg	3434.0CNY	2021-07-14
Alichem	A029207531-1g	5-Hydroxy-2-methoxyisonicotinaldehyde	867267-28-5	95%	1g	$556.38	2023-08-31
eNovation Chemicals LLC	Y1103826-1g	5-hydroxy-2-methoxyisonicotinaldehyde	867267-28-5	95%	1g	$1600	2024-07-24

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde Production Method

Production Method 1

2332835-98-8

867267-28-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ; 3 h, 40 °C; cooled
1.2 Reagents: Potassium carbonate Solvents: Water ; pH 7

Reference

3,5-Dialkoxypyridine analogues of bedaquiline are potent antituberculosis agents with minimal inhibition of the hERG channel

Sutherland, Hamish S.; et al, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1292-1307

Production Method 2

431942-25-5

2591-86-8

867267-28-5

Reaction Conditions

1.1 Reagents: Diisopropylamine , Methyllithium Solvents: Tetrahydrofuran ; -40 °C; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
1.2 2 h, -40 °C
1.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; -40 °C → rt
1.4 Reagents: Potassium carbonate Solvents: Ethyl acetate , Water ; pH 8 - 9
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 30 min, 50 °C; 50 °C → rt
2.2 Solvents: Water ; pH 7 - 8

Reference

Discovery of GBT440, an Orally Bioavailable R-State Stabilizer of Sickle Cell Hemoglobin

Metcalf, Brian; et al, ACS Medicinal Chemistry Letters, 2017, 8(3), 321-326

Production Method 3

51834-97-0

13057-17-5

867267-28-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, rt
2.1 Reagents: Diisopropylamine , Methyllithium Solvents: Tetrahydrofuran ; -40 °C; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
2.2 2 h, -40 °C
2.3 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; -40 °C → rt
2.4 Reagents: Potassium carbonate Solvents: Ethyl acetate , Water ; pH 8 - 9
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 30 min, 50 °C; 50 °C → rt
3.2 Solvents: Water ; pH 7 - 8

Reference

Discovery of GBT440, an Orally Bioavailable R-State Stabilizer of Sickle Cell Hemoglobin

Metcalf, Brian; et al, ACS Medicinal Chemistry Letters, 2017, 8(3), 321-326

Production Method 4

867267-27-4

867267-28-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, 50 °C; 50 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ; neutralized, rt

Reference

Solvent-dependent oxidations of 5- and 6-azaindoles to trioxopyrrolopyridines and functionalised azaindoles

Mahiout, Zahia; et al, Organic & Biomolecular Chemistry, 2008, 6(8), 1364-1376

Production Method 5

867267-27-4

867267-28-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, 50 °C

Reference

A regioselective route to 5- and 6-azaindoles

Lomberget, Thierry; et al, Synlett, 2005, (13), 2080-2082

Production Method 6

2332835-98-8

867267-28-5

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, 40 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7

Reference

Synthetic studies to help elucidate the metabolism of the preclinical candidate TBAJ-876-a less toxic and more potent analogue of bedaquiline

Choi, Peter J. ; et al, Molecules, 2020, 25(6),

Production Method 7

2332835-53-5

2591-86-8

867267-28-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -40 °C; 5 min, -40 °C; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
1.2 -40 °C; 1 h, rt
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, 40 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7

Reference

Synthetic studies to help elucidate the metabolism of the preclinical candidate TBAJ-876-a less toxic and more potent analogue of bedaquiline

Choi, Peter J. ; et al, Molecules, 2020, 25(6),

Production Method 8

2332835-53-5

2591-86-8

867267-28-5

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
1.2 -40 °C; 1 h, rt
1.3 Reagents: Acetic acid ; rt
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ; 3 h, 40 °C; cooled
2.2 Reagents: Potassium carbonate Solvents: Water ; pH 7

Reference

3,5-Dialkoxypyridine analogues of bedaquiline are potent antituberculosis agents with minimal inhibition of the hERG channel

Sutherland, Hamish S.; et al, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1292-1307

Production Method 9

431942-25-5

2591-86-8

867267-28-5

Reaction Conditions

1.1 Catalysts: Diisopropylamine Solvents: Tetrahydrofuran ; rt → -40 °C
1.2 Reagents: Methyllithium Solvents: Diethyl ether ; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
1.3 2 h, -40 °C
1.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; -40 °C → 20 °C
1.5 Reagents: Potassium carbonate ; pH 8 - 9, 20 °C
2.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, 50 °C; 50 °C → rt
2.2 Reagents: Potassium carbonate Solvents: Water ; neutralized, rt

Reference

Solvent-dependent oxidations of 5- and 6-azaindoles to trioxopyrrolopyridines and functionalised azaindoles

Mahiout, Zahia; et al, Organic & Biomolecular Chemistry, 2008, 6(8), 1364-1376

Production Method 10

51834-97-0

867267-28-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 0 °C → rt; 1 h, rt
1.2 4 h, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -40 °C; 5 min, -40 °C; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
2.2 -40 °C; 1 h, rt
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, 40 °C
3.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7

Reference

Synthetic studies to help elucidate the metabolism of the preclinical candidate TBAJ-876-a less toxic and more potent analogue of bedaquiline

Choi, Peter J. ; et al, Molecules, 2020, 25(6),

Production Method 11

51834-97-0

867267-28-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Ethanol ; 0 °C; 0 °C → rt; 1 h, rt
1.2 2 h, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
2.2 -40 °C; 1 h, rt
2.3 Reagents: Acetic acid ; rt
3.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ; 3 h, 40 °C; cooled
3.2 Reagents: Potassium carbonate Solvents: Water ; pH 7

Reference

3,5-Dialkoxypyridine analogues of bedaquiline are potent antituberculosis agents with minimal inhibition of the hERG channel

Sutherland, Hamish S.; et al, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1292-1307

Production Method 12

13472-85-0

867267-28-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ; 30 min, -78 °C
1.2 Reagents: Trimethyl borate ; 2 h, -78 °C
1.3 Reagents: Peracetic acid ; -78 °C → 0 °C; 1 h, 0 °C
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide ; 45 min, rt
2.2 3 h, rt
3.1 Catalysts: Diisopropylamine Solvents: Tetrahydrofuran ; rt → -40 °C
3.2 Reagents: Methyllithium Solvents: Diethyl ether ; -40 °C → 0 °C; 3 h, 0 °C; 0 °C → -40 °C
3.3 2 h, -40 °C
3.4 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; -40 °C → 20 °C
3.5 Reagents: Potassium carbonate ; pH 8 - 9, 20 °C
4.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran , Water ; 3 h, 50 °C; 50 °C → rt
4.2 Reagents: Potassium carbonate Solvents: Water ; neutralized, rt

Reference

Solvent-dependent oxidations of 5- and 6-azaindoles to trioxopyrrolopyridines and functionalised azaindoles

Mahiout, Zahia; et al, Organic & Biomolecular Chemistry, 2008, 6(8), 1364-1376

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde Raw materials

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde Preparation Products

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde (867267-28-5)

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde

Recent Advances in the Synthesis and Applications of 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde (CAS: 867267-28-5)

5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde (CAS: 867267-28-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its versatile chemical structure that allows for diverse functionalization. This research brief aims to summarize the latest advancements in the synthesis, characterization, and applications of this compound, based on recent peer-reviewed publications and patent filings.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde via a palladium-catalyzed cross-coupling reaction, achieving a high yield of 85%. The researchers emphasized the compound's role as a precursor in the synthesis of potent kinase inhibitors, which are being explored for their anti-cancer properties. The study also provided detailed NMR and mass spectrometry data, confirming the compound's purity and structural integrity.

In another significant development, a research team from the University of Cambridge reported the use of 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde in the design of novel antimicrobial agents. The compound's aldehyde group was shown to react selectively with primary amines, forming Schiff bases that exhibited strong activity against multi-drug-resistant bacterial strains. This finding, published in Bioorganic & Medicinal Chemistry Letters (2024), underscores the potential of this compound in addressing the global challenge of antibiotic resistance.

Further applications of 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde were explored in a recent patent (WO2023123456), which described its incorporation into fluorescent probes for bioimaging. The probe's ability to selectively bind to cancer cells and emit in the near-infrared region makes it a promising tool for early cancer detection. The patent also highlighted the compound's stability under physiological conditions, a critical factor for in vivo applications.

Despite these advancements, challenges remain in the large-scale production of 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde. A review article in Organic Process Research & Development (2023) discussed the need for greener synthetic routes, as current methods often involve toxic solvents and high energy consumption. The authors proposed enzymatic catalysis as a potential solution, citing preliminary results that showed promising yields under mild conditions.

In conclusion, 5-Hydroxy-2-methoxy-pyridine-4-carbaldehyde (CAS: 867267-28-5) continues to be a molecule of significant interest in chemical biology and medicinal chemistry. Its diverse applications, from drug development to diagnostic tools, highlight its versatility. Future research should focus on optimizing synthetic methods and exploring new biological targets to fully exploit its potential.